Cas no 93634-59-4 ((2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid)

(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Properties

Names and Identifiers

• (Z)-2-Acetamido-3-(p-tolyl)acrylic acid
• (Z)-2-Acetamido-3-p-tolylacrylicacid
• 2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
• 2-Propenoic acid,2-(acetylamino)-3-(4-methylphenyl)-, (2Z)-
• (2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
• CS-0362829
• 93634-59-4
• (Z)-2-Acetamido-3-(p-tolyl)acrylicacid
• CHEMBL1715020
• HMS2605L08
• AMY41112
• NCGC00334419-01
• AB00614370-07
• AKOS005352009
• Z208192142
• (Z)-2-ACETAMIDO-3-P-TOLYLACRYLIC ACID
• SMR000324832
• (Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
• MLS000685965
• F1900-0012
• (2Z)-2-(Acetylamino)-3-(4-methylphenyl)-2-propenoic acid
• +Expand

• InChIKey： XLKTTWGSTMQVIL-XFFZJAGNSA-N
• Inchi： InChI=1S/C12H13NO3/c1-8-3-5-10(6-4-8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
• SMILES： CC1=CC=C(/C=C(\NC(C)=O)/C(O)=O)C=C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 219.08954328g/mol
• Heavy Atom Count: 16
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų